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Compound of Interest

Compound Name: Lead monoxide

Cat. No.: B057547

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermodynamic properties
of lead(Il) oxide (PbO), a compound with significant applications in various industrial and
research fields. The guide focuses on the two primary polymorphs of PbO: the red, tetragonal
form known as litharge (a-PbO), and the yellow, orthorhombic form, massicot (3-PbO). All
thermodynamic data is presented at the standard state of 298.15 K (25 °C) and 1 bar pressure
unless otherwise specified.

Core Thermodynamic Data

The thermodynamic stability and reactivity of lead monoxide are dictated by fundamental
properties such as its enthalpy of formation, Gibbs free energy of formation, and entropy.
These values are crucial for predicting the behavior of PbO in chemical reactions and for
process optimization.

Standard Molar Thermodynamic Properties at 298.15 K

The following table summarizes the key thermodynamic parameters for the litharge and
massicot polymorphs of lead monoxide. Litharge is the thermodynamically more stable form at
room temperature.[1]
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45.81[2]

45.77

J/(mol-K)

Physical and Phase Transition Properties

The physical characteristics and the energetics of the phase transition between litharge and

massicot are essential for material processing and application.

Property Symbol/Condition Value Units
Molar Mass 223.2 g/mol
Melting Point 886[2] °C
Boiling Point 1535[2] °C
Density (at 20°C) p 9.51 (Litharge)[2] g/cm3
Phase Transition
Temperature (Litharge  T_trans ~488-583 °C
to Massicot)
Enthalpy of Transition
_ ) AH_trans 1.6[3] kJ/mol
(Litharge — Massicot)
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Polymorphism and Phase Transitions

Lead(ll) oxide exists in two primary crystalline forms: the tetragonal litharge (a-PbO) and the
orthorhombic massicot (3-PbO).[3] Litharge is the stable form at lower temperatures, while
massicot is the high-temperature stable polymorph.[4] The transition from litharge to massicot
is reversible and typically occurs in the temperature range of 488-583°C.[5] However, the exact
transition temperature can be influenced by factors such as pressure and patrticle size. The
kinetics of the transformation from litharge to massicot are faster than the reverse reaction,
which can result in massicot being metastable at room temperature after cooling.[5]

The structural difference between the two polymorphs lies in the arrangement of the lead and
oxygen atoms. Both feature a layered structure with pyramidal four-coordinate lead centers,
indicative of a stereochemically active lone pair of electrons on the Pb2+ ion.[3] In litharge, the
layers are flatter, whereas in massicot, the layers are more corrugated.[6]

Phase Transition of Lead Monoxide
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Phase transition diagram for lead monoxide.

Experimental Protocols for Thermodynamic
Characterization
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The determination of the thermodynamic properties of lead monoxide relies on precise
calorimetric techniques. The following sections detail the methodologies for key experimental
procedures.

Determination of Enthalpy of Formation via Bomb
Calorimetry

The standard enthalpy of formation (AH°f) of lead monoxide can be determined indirectly
using bomb calorimetry by applying Hess's Law. This involves measuring the heat of reaction
for the combustion of lead metal and the reaction of lead monoxide with a suitable reagent.

Experimental Workflow:

» Sample Preparation: A precisely weighed sample of high-purity lead metal is placed in a
crucible. For a separate experiment, a precisely weighed sample of lead monoxide is used.

o Bomb Assembly: The crucible is placed inside a high-strength, sealed steel container, known
as the "bomb." A fuse wire is attached to the electrodes within the bomb, positioned to ignite
the sample.

e Pressurization: The bomb is sealed and pressurized with pure oxygen to approximately 30
atmospheres.[7]

o Calorimeter Setup: The bomb is submerged in a known quantity of water in an insulated
container (calorimeter). A stirrer ensures uniform water temperature, which is monitored with
a high-precision thermometer.

« Ignition and Data Acquisition: The sample is ignited electrically. The temperature of the water
is recorded at regular intervals until it reaches a maximum and then begins to cool.

o Calculation: The heat released by the combustion is calculated from the temperature change
of the water and the heat capacity of the calorimeter system. This allows for the
determination of the enthalpy of combustion of lead. A similar set of reactions is performed to
determine the enthalpy of reaction for lead monoxide, which can then be used with the
enthalpy of formation of other reactants and products to calculate the enthalpy of formation
of PbO.
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Workflow for Bomb Calorimetry
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Generalized workflow for bomb calorimetry.
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Determination of Heat Capacity and Phase Transitions
via Differential Scanning Calorimetry (DSC)

Differential Scanning Calorimetry is a powerful technique for measuring the heat capacity of a
substance as a function of temperature and for observing the thermal signatures of phase
transitions.

Experimental Protocol:

o Sample Preparation: A small, accurately weighed sample of lead monoxide (typically 10-20
mgq) is hermetically sealed in a sample pan (e.g., aluminum). An empty, sealed pan is used
as a reference.

e Instrument Setup: The sample and reference pans are placed in the DSC cell. The
instrument is programmed with a specific temperature profile, which includes a controlled
heating rate (e.g., 10 K/min).

e Measurement: The DSC instrument heats both the sample and reference pans while
measuring the difference in heat flow required to maintain them at the same temperature.

o Data Analysis:

o Heat Capacity (C_p): The heat capacity is determined by comparing the heat flow signal of
the sample to that of a known standard (e.g., sapphire) under the same experimental
conditions.

o Phase Transition: A phase transition, such as the litharge to massicot transformation, will
appear as an endothermic peak on the DSC curve. The area under the peak is
proportional to the enthalpy of the transition (AH_trans), and the onset temperature of the
peak corresponds to the transition temperature (T_trans).

This technical guide provides a foundational understanding of the thermodynamic properties of
lead monoxide. For more detailed, temperature-dependent data and advanced applications,
consulting the NIST-JANAF Thermochemical Tables and other specialized databases is
recommended.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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